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N(alpha)-Benzoyl-arginyl-glycyl-phenylalanyl-prolyl-methoxy-beta-naphthylamide

Name: N(alpha)-Benzoyl-arginyl-glycyl-phenylalanyl-prolyl-methoxy-beta-naphthylamide
Brand: Smolecule
SKU: S604120
Rating: 5 (5 reviews)

Catalog No.

S604120

CAS No.

123712-62-9

M.F

C40H46N8O6

M. Wt

734.8 g/mol

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N(alpha)-Benzoyl-arginyl-glycyl-phenylalanyl-proly...

3. Others

General Information

CAS Number

123712-62-9

Product Name

N(alpha)-Benzoyl-arginyl-glycyl-phenylalanyl-prolyl-methoxy-beta-naphthylamide

IUPAC Name

(2S)-N-[(2S)-2-[[2-[[(2S)-2-benzamido-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-3-phenylpropanoyl]-1-(4-methoxynaphthalen-2-yl)pyrrolidine-2-carboxamide

Molecular Formula

C40H46N8O6

Molecular Weight

734.8 g/mol

InChI

InChI=1S/C40H46N8O6/c1-54-34-24-29(23-28-16-8-9-17-30(28)34)48-21-11-19-33(48)39(53)47-38(52)32(22-26-12-4-2-5-13-26)45-35(49)25-44-37(51)31(18-10-20-43-40(41)42)46-36(50)27-14-6-3-7-15-27/h2-9,12-17,23-24,31-33H,10-11,18-22,25H2,1H3,(H,44,51)(H,45,49)(H,46,50)(H4,41,42,43)(H,47,52,53)/t31-,32-,33-/m0/s1

InChI Key

BBSUIYLUVKSDMT-ZDCRTTOTSA-N

SMILES

COC1=CC(=CC2=CC=CC=C21)N3CCCC3C(=O)NC(=O)C(CC4=CC=CC=C4)NC(=O)CNC(=O)C(CCCN=C(N)N)NC(=O)C5=CC=CC=C5

Synonyms

Bz-Arg-Gly-Phe-Pro-MeO-Na, N(alpha)-benzoyl-Arg-Gly-Phe-Pro-MeO-beta-napthylamide, N(alpha)-benzoyl-arginyl-glycyl-phenylalanyl-prolyl-methoxy-beta-naphthylamide

Canonical SMILES

COC1=CC(=CC2=CC=CC=C21)N3CCCC3C(=O)NC(=O)C(CC4=CC=CC=C4)NC(=O)CNC(=O)C(CCCN=C(N)N)NC(=O)C5=CC=CC=C5

Isomeric SMILES

COC1=CC(=CC2=CC=CC=C21)N3CCC[C@H]3C(=O)NC(=O)[C@H](CC4=CC=CC=C4)NC(=O)CNC(=O)[C@H](CCCN=C(N)N)NC(=O)C5=CC=CC=C5

Description

The exact mass of the compound N(alpha)-Benzoyl-arginyl-glycyl-phenylalanyl-prolyl-methoxy-beta-naphthylamide is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Oligopeptides - Supplementary Records. The United Nations designated GHS hazard class pictogram is Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.